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Abstract

This-document-provides-a-comprehensive-technical-guide-on-4-Ethynylpyridine-hydrochloride-
(CAS-352530-29-1),-a-critical-building-block-in-modern-pharmaceutical-and-materials-science-
research.-It-delves-into-the-molecule's-structural-attributes,-spectroscopic-profile,-synthesis-
methodologies,-and-key-applications,-with-a-focus-on-providing-actionable-insights-for-
researchers,-scientists,-and-drug-development-professionals.-The-guide-emphasizes-the-
causality-behind-experimental-choices,-presents-validated-protocols,-and-is-grounded-in-
authoritative-scientific-literature.

Introduction: The Strategic Importance of 4-
Ethynylpyridine Hydrochloride

In the landscape of pharmaceutical synthesis, pyridine derivatives are indispensable scaffolds
due to their prevalence in blockbuster drugs and their capacity for diverse biological
interactions.[1] 4-Ethynylpyridine hydrochloride emerges as a particularly valuable
intermediate, offering a unique combination of a pyridine core and a highly reactive terminal
alkyne.[1] This bifunctionality makes it a cornerstone for constructing complex molecular
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architectures. The pyridine nitrogen can act as a hydrogen bond acceptor or coordinate with
metal ions, while the ethynyl group serves as a versatile handle for carbon-carbon bond
formation, most notably through Sonogashira coupling and click chemistry reactions.[1]

The hydrochloride salt form enhances the compound's stability and solubility in polar solvents,
distinguishing it from its free base counterpart and facilitating its use in a wider range of
reaction conditions.[2] Its application spans the synthesis of anticancer agents, central nervous
system (CNS) agents, antivirals, and advanced materials.[1] This guide aims to provide the
depth of knowledge required for its effective and strategic utilization in research and
development.

Molecular Structure and Physicochemical
Properties

4-Ethynylpyridine hydrochloride is a crystalline solid, typically appearing as a yellow to
brown powder.[2][3] The presence of the hydrochloride salt significantly influences its physical
properties.

Structural Confirmation

The definitive structure of 4-Ethynylpyridine hydrochloride is best understood through a
combination of spectroscopic methods and, when available, X-ray crystallography. The key
structural features include the pyridine ring, the linear ethynyl (acetylenic) group at the 4-
position, and the protonated pyridinium nitrogen with a chloride counter-ion.

Table 1. Physicochemical and Identification Data
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Property Value Source(s)

CAS Number 352530-29-1

Molecular Formula C7HsN - HCI

Molecular Weight 139.58 g/mol [4]

Appearance Yellow to brown crystalline CIEE]
powder

Melting Point 150 °C (decomposition) [3]

SMILES String C#Cclcenccl.Cl [6]

KFBZWZGIZHLUBX-
InChl Key [6]
UHFFFAOYSA-N

Purity (Typical) >95-97% [11[3]114]

Spectroscopic Profile

Accurate characterization is paramount for ensuring the identity and purity of the starting
material, which is critical for reproducibility in drug discovery.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are primary tools for
structural verification. While specific shifts can vary slightly based on the solvent and
instrument, typical data are available from chemical suppliers and databases.[5][6] The
proton spectrum of the free base, 4-ethynylpyridine, is often referenced for comparison.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy is crucial for identifying the key functional
groups. The characteristic peaks are the C=C stretch of the alkyne and the C-H stretch of the
terminal alkyne proton.[5][8]

¢ Mass Spectrometry (MS): MS provides information on the molecular weight and
fragmentation pattern, confirming the molecular formula.

While specific, peer-reviewed spectral data for the hydrochloride salt is sparse in the provided
search results, chemical suppliers like Thermo Scientific confirm that the NMR and IR spectra
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are consistent with the expected structure.[5] ChemicalBook provides access to reference
spectra for both the hydrochloride salt and the free base.[6][7][8]

Synthesis of 4-Ethynylpyridine: A Comparative
Protocol Analysis

The synthesis of the 4-ethynylpyridine core is most commonly achieved via palladium-
catalyzed cross-coupling reactions, particularly the Sonogashira reaction.[2][9] The choice of
starting material and specific conditions is a critical decision based on cost, availability, and
desired scale. The hydrochloride salt is then typically formed by treating the purified free base
with a solution of hydrogen chloride.[2]

The Sonogashira Coupling: The Workhorse Reaction

The Sonogashira reaction is a robust method for forming C(sp?)-C(sp) bonds, coupling a vinyl
or aryl halide with a terminal alkyne.[9][10] The reaction is catalyzed by a palladium complex
and a copper(l) co-catalyst.[9]

DOT Diagram: The Catalytic Cycles of the Sonogashira Reaction
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Fig. 1: Simplified Sonogashira Catalytic Cycles

Palladium Cycle

Reductive
Elimination

Transmetalation
(from Cu CyPle)duct
Qxidative Ar-C=CR

Addition (Ar-X)

Copper Cycle

L= == lansmetalation . - - - -
to Pd Complex

Base, R-C=CH

Click to download full resolution via product page

Caption: Simplified Sonogashira Catalytic Cycles.

Causality in Protocol Design:

o Catalyst System: A combination of a palladium source (e.g., PdClz(PPhs)z2) and a copper(l)
salt (e.g., Cul) is standard.[11] The palladium catalyst facilitates the oxidative addition and
reductive elimination steps, while copper(l) activates the alkyne by forming a copper
acetylide intermediate, which then undergoes transmetalation to the palladium center.[9]
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o Base: An amine base, such as triethylamine or diisopropylamine, is required. Its role is
twofold: it neutralizes the HX acid produced during the reaction and facilitates the
deprotonation of the terminal alkyne to form the reactive acetylide species.[10]

e Solvent: Solvents like THF, DMF, or toluene are commonly used, chosen for their ability to
dissolve the reactants and catalysts.[12][13]

o Alkyne Source: Trimethylsilylacetylene (TMSA) is a favored reagent over acetylene gas. It is
a liquid, making it easier and safer to handle. The trimethylsilyl (TMS) group acts as a
protecting group and is readily removed under mild basic or acidic conditions (e.g., K2COs in
methanol or TBAF).[12]

Field-Proven Synthetic Protocol: Sonogashira Coupling
of 4-lodopyridine

This protocol is adapted from established methodologies for the synthesis of substituted
pyridines.[12]

Step 1: Reaction Setup (Inert Atmosphere)

e To a dry Schlenk flask, add 4-iodopyridine (1.0 equiv.), a palladium catalyst such as
PdClz(PPhs)2 (0.02-0.05 equiv.), and copper(l) iodide (0.04-0.10 equiv.).

o Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times. This is
critical as the Pd(0) species in the catalytic cycle is oxygen-sensitive.

e Add an anhydrous amine solvent, such as triethylamine or a mixture of THF and
triethylamine.

Step 2: Reagent Addition 4. Add trimethylsilylacetylene (1.2-1.5 equiv.) dropwise to the stirred
solution at room temperature. An exothermic reaction may be observed.

Step 3: Reaction Monitoring 5. Stir the reaction at room temperature or with gentle heating
(e.g., 40-50 °C) for 4-12 hours. 6. Monitor the reaction progress by Thin-Layer Chromatography
(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting 4-iodopyridine is
consumed.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.organic-chemistry.org/namedreactions/sonogashira-coupling.shtm
https://pdf.benchchem.com/1298/A_Comparative_Guide_to_the_Synthesis_of_4_Ethynylpyridine_Established_Methods_vs_a_Novel_One_Pot_Approach.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259169/
https://pdf.benchchem.com/1298/A_Comparative_Guide_to_the_Synthesis_of_4_Ethynylpyridine_Established_Methods_vs_a_Novel_One_Pot_Approach.pdf
https://pdf.benchchem.com/1298/A_Comparative_Guide_to_the_Synthesis_of_4_Ethynylpyridine_Established_Methods_vs_a_Novel_One_Pot_Approach.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 4: Workup and Purification of TMS-protected Intermediate 7. Once complete, concentrate
the reaction mixture under reduced pressure. 8. Dissolve the residue in a suitable organic
solvent (e.g., ethyl acetate) and wash with saturated aqueous NHa4Cl solution, followed by
brine.[12] This removes the amine base and inorganic salts. 9. Dry the organic layer over
anhydrous Na2S0Oa4 or MgSOea, filter, and concentrate in vacuo.

Step 5: Deprotection 10. Dissolve the crude TMS-protected product in methanol or THF. 11.
Add potassium carbonate (K2COs, ~2.0 equiv.) or a drop of TBAF solution and stir at room
temperature for 1-2 hours.[12] The choice of a mild base like K2COs is to prevent side reactions
with the pyridine ring. 12. Monitor the deprotection by TLC until the starting material is
consumed.

Step 6: Final Purification and Salt Formation 13. Remove the solvent and purify the crude 4-
ethynylpyridine by column chromatography on silica gel. 14. To form the hydrochloride salt,
dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or
ethanol) and add a solution of HCI in ether or gaseous HCI until precipitation is complete. 15.
Collect the resulting solid by filtration, wash with cold solvent, and dry under vacuum.

Applications in Drug Discovery and Materials
Science

4-Ethynylpyridine hydrochloride is not merely an intermediate; it is an enabling reagent for
accessing novel chemical matter with significant therapeutic and material potential.[1]

DOT Diagram: Applications of 4-Ethynylpyridine Hydrochloride

Fig. 2: Key Application Areas
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Caption: Key Application Areas.

Medicinal Chemistry Applications

Click Chemistry: The terminal alkyne is a perfect handle for Copper(l)-catalyzed Azide-
Alkyne Cycloaddition (CUAAC), a cornerstone of "click chemistry."” This allows for the efficient
and irreversible linking of the pyridine scaffold to other molecules containing an azide group,
such as biomolecules or other drug fragments.

Metabolic Glutamate Receptor (mMGIuR5) Antagonists: It is used in the preparation of analogs
of MPEP (2-methyl-6-(phenylethynyl)pyridine), which are important tools for studying the
MGIuURS5 receptor, a target for various CNS disorders.

Anticancer Agents: The molecule serves as a ligand in the synthesis of various metallic
complexes, including alkynyl platinum(ll) compounds, which are being investigated for their
anticancer properties.[1][14]

Diverse Scaffolds: It is a precursor for a wide array of complex molecules, including
substituted tetrahydropyrones and Trdger's base derived ligands.[14]

Materials Science Applications

Ligand Synthesis: 4-Ethynylpyridine hydrochloride is used to create ligands for metallic
complexes, such as BINOL-based bis(4-pyridyl) ligands and ligands for diruthenium
compounds.[14] These complexes have applications in catalysis and electronic materials.

Functional Polymers: The rigid, linear structure of the ethynylpyridine unit makes it an
attractive monomer for the synthesis of conjugated polymers and materials with specific
electronic or optical properties.

Safety, Handling, and Storage

Proper handling of 4-Ethynylpyridine hydrochloride is essential for laboratory safety.

Table 2: Hazard and Safety Information
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Category Information Source(s)
GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning [3]
H315: Causes skin
irritation.H319: Causes serious
Hazard Statements S [3][15]
eye irritation.H335: May cause
respiratory irritation.
P261, P264, P280,
Precautionary Codes P302+P352, [3][15]
P305+P351+P338
Personal ProtectiveEquipment  Safety glasses (eyeshields), (16]
(PPE) gloves, N95 dust mask.
Store refrigerated (0-10°C)
Storage Conditions under an inert atmosphere. It [3B1[17]
is light, air, and heat sensitive.
Strong oxidizing agents, stron
Incompatibilities ) 9 949 J [16]
acids, strong bases.
Dispose of contents/container
Disposal to an approved waste disposal [16][17]

plant.

Self-Validating Safety Protocol:

e Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of dust.[16][17] Ensure eyewash

stations and safety showers are readily accessible.[17]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and chemical safety goggles.[16][17] For weighing and transferring solids,

an N95 dust mask is recommended.

© 2026 BenchChem. All rights reserved.

9/12

Tech Support


https://www.tcichemicals.com/OP/en/p/E1043
https://www.tcichemicals.com/OP/en/p/E1043
https://www.biosynth.com/p/FE76157/352530-29-1-4-ethynylpyridine-hcl
https://www.tcichemicals.com/OP/en/p/E1043
https://www.biosynth.com/p/FE76157/352530-29-1-4-ethynylpyridine-hcl
https://www.fishersci.com/store/msds?partNumber=AC150570250&productDescription=4-ETHYLPYRIDINE+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/E1043
https://www.fishersci.com/store/msds?partNumber=AC428490050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150570250&productDescription=4-ETHYLPYRIDINE+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150570250&productDescription=4-ETHYLPYRIDINE+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC428490050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150570250&productDescription=4-ETHYLPYRIDINE+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC428490050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC428490050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150570250&productDescription=4-ETHYLPYRIDINE+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC428490050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Handling: Avoid contact with skin, eyes, and clothing.[16][17] Do not breathe dust.[16] Wash
hands thoroughly after handling.[3][17]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place,
away from incompatible materials.[3][16][17] The product should be stored under an inert
gas like nitrogen or argon to prevent degradation.[3][17]

Conclusion

4-Ethynylpyridine hydrochloride is a potent and versatile chemical tool for advanced
synthesis. Its value lies in the strategic combination of a biologically relevant pyridine core with
a synthetically malleable alkyne functionality. Understanding its molecular structure, mastering
its synthesis via robust methods like the Sonogashira coupling, and appreciating its broad
applicability are key to leveraging its full potential in the development of next-generation
pharmaceuticals and functional materials. Adherence to rigorous safety and handling protocols
is paramount to ensure its safe and effective use in the laboratory.
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* Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a
Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex.
PMC - NIH.

¢ Sonogashira Coupling. Organic Chemistry Portal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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